Cas no 851714-76-6 (2-fluoro-N-{2-3-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide)

• Product Name: 2-fluoro-N-{2-3-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
• CAS No: 851714-76-6
• MF: C₂₇H₂₆FN₃O₂S
• MW: 475.577648639679
• CID: 6571914
• Update Time: 2025-10-23

2-fluoro-N-{2-3-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-{2-3-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide
• 2-fluoro-N-(2-(3-((2-oxo-2-(phenethylamino)ethyl)thio)-1H-indol-1-yl)ethyl)benzamide
• Benzamide, 2-fluoro-N-[2-[3-[[2-oxo-2-[(2-phenylethyl)amino]ethyl]thio]-1H-indol-1-yl]ethyl]-

• Inchi： 1S/C27H26FN3O2S/c28-23-12-6-4-10-21(23)27(33)30-16-17-31-18-25(22-11-5-7-13-24(22)31)34-19-26(32)29-15-14-20-8-2-1-3-9-20/h1-13,18H,14-17,19H2,(H,29,32)(H,30,33)
• InChI Key： SRKWUEXXESZAGA-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(=O)NCCC2=CC=CC=C2)=C1)(=O)C1=CC=CC=C1F

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 744.5±60.0 °C(Predicted)
• pka: 13.67±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-fluoro-N-{2-3-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide

Introduction to CAS No. 851714-76-6: 2-fluoro-N-{2-3-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide

The compound with CAS No. 851714-76-6, known as 2-fluoro-N-{2-3-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide, is a highly specialized molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The benzamide core of this molecule serves as a versatile scaffold, enabling the attachment of diverse functional groups. The presence of a fluorine atom at the 2-position of the benzene ring introduces electronic effects that can modulate the compound's pharmacokinetic properties. Additionally, the indole moiety, a common structural element in many bioactive compounds, contributes to the molecule's ability to interact with target proteins through π–π stacking and hydrogen bonding.

One of the most notable aspects of this compound is its sulfanyl group, which is attached to a carbamoylmethyl chain derived from a phenethylamine moiety. This functional group not only enhances the molecule's solubility but also plays a critical role in its bioavailability. Recent research has demonstrated that such sulfur-containing groups can improve the stability of drugs in vivo, thereby extending their therapeutic window.

The synthesis of 2-fluoro-N-{2-3-({(2-phenylethyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the indole ring, the introduction of the fluoro group, and the subsequent coupling reactions to attach the benzamide and sulfanyl-containing side chains. These steps require precise control over reaction conditions to ensure high yields and product purity.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical models. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its selectivity for certain receptor subtypes indicates that it could be developed into a targeted therapy for conditions such as chronic pain or neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding modes with various protein targets, further validating its therapeutic potential. Moreover, ongoing clinical trials are investigating its safety profile and efficacy in human subjects, paving the way for its potential approval as a novel drug.

In conclusion, CAS No. 851714-76-6 represents a cutting-edge molecule with immense promise in the pharmaceutical industry. Its unique structure, combined with its favorable pharmacokinetic properties and potent biological activity, positions it as a leading candidate for developing innovative treatments. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicinal chemistry and personalized medicine.